5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[[3-cyano-4-(4-methoxyphenyl)-5-methylthiophen-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C18H18N2O4S/c1-11-17(12-6-8-13(24-2)9-7-12)14(10-19)18(25-11)20-15(21)4-3-5-16(22)23/h6-9H,3-5H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: XZOZFEDGZPUYRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)CCCC(=O)O)C#N)C2=CC=C(C=C2)OC
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid, also known as CTAP, is a chemical compound that has been studied extensively in the field of neuroscience. It is a potent and selective antagonist of the mu-opioid receptor, which is a key target for pain relief medications.

Mechanism of Action

5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid works by binding to the mu-opioid receptor and blocking the binding of endogenous opioids such as endorphins and enkephalins. This results in a decrease in the receptor's activity and a reduction in pain relief. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid is a competitive antagonist, which means that it competes with endogenous opioids for binding to the receptor.
Biochemical and Physiological Effects:
5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the analgesic effects of opioids, which suggests that it may be useful in developing new pain relief medications that do not have the addictive properties of opioids. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has also been shown to reduce the rewarding effects of opioids, which suggests that it may be useful in treating addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid in lab experiments is its potency and selectivity. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid is a highly potent and selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying the receptor's function. However, one limitation of using 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid is that it is a synthetic compound and may not accurately reflect the effects of endogenous opioids on the mu-opioid receptor.

Future Directions

There are a number of future directions for research on 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid. One area of focus is the development of new pain relief medications that do not have the addictive properties of opioids. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been shown to reduce the analgesic effects of opioids, which suggests that it may be a promising candidate for developing new pain relief medications. Another area of focus is the development of new treatments for addiction. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been shown to reduce the rewarding effects of opioids, which suggests that it may be useful in treating addiction. Finally, further research is needed to fully understand the biochemical and physiological effects of 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid and its potential use in clinical settings.

Scientific Research Applications

5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been widely used in scientific research to study the mu-opioid receptor and its role in pain relief and addiction. It has been shown to be a potent and selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying the receptor's function. 5-{[3-cyano-4-(4-methoxyphenyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has also been used to study the effects of opioid withdrawal and to develop new pain relief medications that do not have the addictive properties of opioids.